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Compound of Interest

Compound Name: Methyl-1,2-cyclopentene oxide

Cat. No.: B094717

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl-1,2-cyclopentene oxide is a versatile cyclic ether and a valuable building block in
organic synthesis. Its strained three-membered epoxide ring makes it susceptible to a variety of
ring-opening reactions, providing access to a range of functionalized cyclopentane derivatives.
This document provides detailed application notes and experimental protocols for the synthesis
and key transformations of Methyl-1,2-cyclopentene oxide, highlighting its utility in the
construction of complex molecular architectures relevant to pharmaceutical and materials
science research.

Physicochemical Properties

Methyl-1,2-cyclopentene oxide is a colorless liquid with the following properties:
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Property Value Reference
Molecular Formula CeH100 [1]
Molecular Weight 98.14 g/mol [1]
CAS Number 16240-42-9 [1]
Boiling Point 113 °C (lit.) [2]
Density 0.914 g/mL at 25 °C (lit.) [2]
Refractive Index n20/D 1.431 (lit.) [2]

Synthesis of Methyl-1,2-cyclopentene Oxide

Methyl-1,2-cyclopentene oxide is readily synthesized from its corresponding alkene, 1-
methylcyclopentene, via epoxidation. A common and efficient method involves the use of meta-
chloroperoxybenzoic acid (m-CPBA).

Synthesis of 1-Methylcyclopentene (Precursor)

A potential route to 1-methylcyclopentene starts from the readily available cyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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